2-Methoxy-6,7-dimethyl-9-propylimidazo[1,5-a]pyrido[3,2-e]pyrazine

• CAS No.: 959705-64-7
• Product Name: 2-Methoxy-6,7-dimethyl-9-propylimidazo[1,5-a]pyrido[3,2-e]pyrazine
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 12-methoxy-5,7-dimethyl-3-propyl-2,4,8,13-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,10,12-hexaene
• Standard InChI: InChI=1S/C15H18N4O/c1-5-6-12-17-10(3)14-9(2)16-11-7-8-13(20-4)18-15(11)19(12)14/h7-8H,5-6H2,1-4H3
• Standard InChIKey: YNADXFWEXJTQSZ-UHFFFAOYSA-N
• SMILES: CCCC1=NC(=C2N1C3=C(C=CC(=N3)OC)N=C2C)C
• Canonical SMILES: CCCC1=NC(=C2N1C3=C(C=CC(=N3)OC)N=C2C)C
• Appearance: Solid powder
• Description: TC-E 5005 is a selective PDE10A inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-methoxy-6,7-dimethyl-9-propylimidazo(1,5-a)pyrido(3,2-e)pyrazine; TC-E 5005
• Reference: 1: Hennenberg M, Schott M, Kan A, Keller P, Tamalunas A, Ciotkowska A, Rutz B, Wang Y, Strittmatter F, Herlemann A, Yu Q, Stief CG, Gratzke C. Inhibition of Adrenergic and Non-Adrenergic Smooth Muscle Contraction in the Human Prostate by the Phosphodiesterase 10-Selective Inhibitor TC-E 5005. Prostate. 2016 Nov;76(15):1364-74. doi: 10.1002/pros.23208. Epub 2016 Jul 15. PubMed PMID: 27418235.
• PubChem Compound: 24802717
• Last Modified: Nov 12 2021